molecular formula C12H9Cl2NOS B8481345 2-(2,6-dichlorophenylmethylthio)pyridine N-oxide

2-(2,6-dichlorophenylmethylthio)pyridine N-oxide

Cat. No.: B8481345
M. Wt: 286.2 g/mol
InChI Key: HRWUFIUAEIXBHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,6-dichlorophenylmethylthio)pyridine N-oxide is a useful research compound. Its molecular formula is C12H9Cl2NOS and its molecular weight is 286.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9Cl2NOS

Molecular Weight

286.2 g/mol

IUPAC Name

2-[(2,6-dichlorophenyl)methylsulfanyl]-1-oxidopyridin-1-ium

InChI

InChI=1S/C12H9Cl2NOS/c13-10-4-3-5-11(14)9(10)8-17-12-6-1-2-7-15(12)16/h1-7H,8H2

InChI Key

HRWUFIUAEIXBHL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=[N+](C(=C1)SCC2=C(C=CC=C2Cl)Cl)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 37 gms (0.1 mole) 2-mercaptopyridine N-oxide, sodium salt (40% aqueous solution) and 19.5 gms (0.1 mole) 2,6-dichlorobenzylchloride in 200 ml of ethanol is warmed to 65° - 70° for thirty minutes, cooled and filtered. The filter cake is washed thoroughly with water and finally with 40 ml of acetone. The dry cake (25.3 gms) represents a 92% yield of 2-(2,6-dichlorophenylmethylthio)pyridine N-oxide. Melting point 240° - 241° C. Structure confirmed by IR and NMR.
Quantity
37 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
19.5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.